(E)-4-(azepan-1-ylsulfonyl)-N'-(3-(4-nitrophenyl)acryloyl)benzohydrazide

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N'-[(E)-3-(4-nitrophenyl)prop-2-enoyl]benzohydrazide
• InChI: InChI=1S/C22H24N4O6S/c27-21(14-7-17-5-10-19(11-6-17)26(29)30)23-24-22(28)18-8-12-20(13-9-18)33(31,32)25-15-3-1-2-4-16-25/h5-14H,1-4,15-16H2,(H,23,27)(H,24,28)/b14-7+
• InChI Key: YBQAPKHUTNPQFD-VGOFMYFVSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC(=O)C=CC3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC(=O)/C=C/C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C22H24N4O6S
• Molecular Weight: 472.5 g/mol

Description

(E)-4-(azepan-1-ylsulfonyl)-N'-(3-(4-nitrophenyl)acryloyl)benzohydrazide, also known as ANA-12, is a small molecule inhibitor that selectively blocks the activity of the TrkB receptor tyrosine kinase. TrkB is a member of the neurotrophin family of receptors that play a critical role in regulating neural development, synaptic plasticity, and neuronal survival. ANA-12 is a promising tool for investigating the role of TrkB in various physiological and pathological processes, including learning and memory, depression, and cancer.

Scientific Research Applications

Synthesis and Characterization

Research on compounds with similar structural features to "(E)-4-(azepan-1-ylsulfonyl)-N'-(3-(4-nitrophenyl)acryloyl)benzohydrazide" often focuses on synthesis and characterization. For instance, the synthesis of new Schiff base ligands through condensation reactions and their metal complexes has been explored for their catalytic, DNA binding, and antibacterial activities. Such studies highlight the importance of structural analysis and the potential for these compounds in various chemical and biological applications (El‐Gammal et al., 2021).

Catalytic and Antibacterial Activities

The synthesized compounds and their complexes have been investigated for their catalytic activities and interactions with DNA, demonstrating potential applications in medicinal chemistry and drug design. Additionally, the antibacterial activities of these compounds against common pathogens highlight their significance in developing new antimicrobial agents. This area of research showcases the potential of compounds with similar structures in addressing medical and health-related challenges (El‐Gammal et al., 2021).

Antimicrobial and Anti-inflammatory Applications

Another area of research involves the synthesis of novel compounds for antimicrobial and anti-inflammatory applications. Studies on dihydro benzofuro[3,2-e]isoxazolo[4,5-b]azepin-5(5aH)-ones, for instance, have shown significant antimicrobial activity and potent anti-inflammatory and analgesic activities, suggesting the potential therapeutic applications of such compounds (Rajanarendar et al., 2013).

Spectroscopic and Structural Evaluation

The spectroscopic and structural evaluation of compounds is crucial for understanding their properties and potential applications. Research on ethyl 2-cyano-3-{5-[(4-nitro-benzoyl)-hydrazonomethyl]-1H-pyrrol-2-yl}-acrylate has provided insights into photoluminescent behavior and hydrogen bonding, highlighting the importance of detailed structural analysis in developing materials with specific optical properties (Singh et al., 2013).